Cas no 126872-94-4 ((2S)-2-Piperazinemethanol)

(2S)-2-Piperazinemethanol is a chiral piperazine derivative characterized by a hydroxymethyl substituent at the 2-position of the piperazine ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and biologically active molecules. Its stereospecific (S)-configuration makes it valuable for enantioselective synthesis, ensuring high purity in chiral drug development. The hydroxymethyl group enhances reactivity, enabling functionalization for diverse applications, such as ligand design or catalyst modification. Its stability under standard conditions and compatibility with common synthetic protocols further contribute to its utility in research and industrial settings. The compound is typically handled under inert conditions to preserve its integrity.

(2S)-2-Piperazinemethanol structure

Product Name:(2S)-2-Piperazinemethanol

CAS No:126872-94-4

MF:C₅H₁₂N₂O

MW:116.161581039429

MDL:MFCD07772090

CID:897370

PubChem ID:14288866

Update Time:2025-05-28

(2S)-2-Piperazinemethanol Chemical and Physical Properties

Names and Identifiers

- (2S)-2-Piperazinemethanol
- (S)-2-Hydroxymethylpiperazine
- (S)-2-HYDROXYMETHYL-PIPERAZINE
- (S)-2-Piperazinemethanol
- (S)-piperazin-2-ylmethanol
- (S)-Piperazin-2-yl-methanol
- 126872-94-4
- 2-Piperazinemethanol, (2S)-
- [(2S)-piperazin-2-yl]methanol
- EN300-98235
- AKOS006285130
- CS-0112095
- SCHEMBL2971314
- SIRSTRHGFGFVME-YFKPBYRVSA-N
- MDL： MFCD07772090
- Inchi： 1S/C5H12N2O/c8-4-5-3-6-1-2-7-5/h5-8H,1-4H2/t5-/m0/s1
- InChI Key： SIRSTRHGFGFVME-YFKPBYRVSA-N
- SMILES： OC[C@@H]1CNCCN1

Computed Properties

Exact Mass: 116.09500
Monoisotopic Mass: 116.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 67.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.5
Topological Polar Surface Area: 44.3Å²

Experimental Properties

Density: 0.992±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 234.5±20.0 ºC (760 Torr),
Flash Point: 125.6±12.4 ºC,
Solubility: Extremely soluble (1000 g/l) (25 º C),
PSA: 44.29000
LogP: -0.80230

(2S)-2-Piperazinemethanol Pricemore >>

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